923-37-5(N-Carbamoyl-DL-aspartic Acid),DL

N-Carbamoyl-DL-aspartic Acid Properties

Names and Identifiers

- 2-Ureidosuccinic acid
- Ureidosuccinic acid
- N-Carbamyl-DL-aspartic acid Ureidosuccinic acid
- N-Carbamoyl-DL-aspartic acid
- CARBAMOYL-DL-ASPARTIC ACID
- N-(Aminocarbonyl)aspartic acid
- N-Carbamyl-DL-aspartic Acid
- Asparticacid, N-carbamoyl- (6CI)
- Aspartic acid, N-carbamoyl-, DL- (8CI)
- DL-Asparticacid, N-(aminocarbonyl)-
- Carbamyl-DL-aspartic acid
- DL-2-Ureidobutanedioicacid
- NSC 120033
- DL-2-Ureidobutanedioic acid
- DL-Aspartic acid, N-(aminocarbonyl)- (ZCI)
- DL
- Aspartic acid, N-carbamoyl- (6CI)
- N-(Aminocarbonyl)aspartic acid (ACI)
- 2-(Carbamoylamino)butanedioic acid
- NSC-120033
- DL-Aspartic acid, N-(aminocarbonyl)-
- CHEBI:64850
- DTXSID701030182
- NCI60_001036
- AMY4428
- AKOS016844368
- 923-37-5
- N-(Aminocarbonyl)-DL-aspartic acid
- carbamyul-aspartate
- carbamoyl-L-aspartate
- 2-Ureidobutanedioic acid
- N-?Carbamoyl-?DL-?aspartic acid
- carbamyul-L-aspartate
- DL-N-carbamoylaspartic acid
- AKOS003271980
- AS-57486
- carbamoyl-aspartate
- Ureidosuccinic acid, 98.0-102.0% (T)
- NSC-14983
- N-CARBAMOYLASPARTIC ACID, DL-
- D89188
- CS-0099507
- EINECS 213-096-6
- NSC120033
- Aspartic acid, N-carbamoyl-
- HLKXYZVTANABHZ-UHFFFAOYSA-N
- Q2823324
- HY-128425
- Carbamylaspartic acid
- MFCD00042822
- NS00085325
- Aspartic acid, N-(aminocarbonyl)-
- CHEMBL1161506
- O3Y2KY16L1
- UNII-O3Y2KY16L1
- 2-isoureidosuccinic acid
- bmse000453
- Succinic acid, ureido-
- carbamyl-L-aspartate
- N-arbamoyl-L-spartic acid
- SCHEMBL163119
- EN300-30856
- S6259
- NSC14983
- SCHEMBL22718870
- N-(Aminocarbonyl)aspartic acid #
- A915744
- ALBB-025328
- Ureidosuccinic Acid; USA
- STK803147
- BBL003547
- N-Carbamoylaspartic acid
- +Expand
- MDL： MFCD00042822
- InChIKey： HLKXYZVTANABHZ-UHFFFAOYSA-N
- Inchi： 1S/C5H8N2O5/c6-5(12)7-2(4(10)11)1-3(8)9/h2H,1H2,(H,8,9)(H,10,11)(H3,6,7,12)
- SMILES： O=C(NC(CC(O)=O)C(O)=O)N
- BRN： 1726861

Computed Properties

Exact Mass: 176.04300
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 5
Monoisotopic Mass: 176.043
Heavy Atom Count: 12
Complexity: 214
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.9
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 130

Experimental Properties

LogP: -0.32620
PSA: 129.72000
Refractive Index: 1.4472 (estimate)
Water Partition Coefficient: Soluble in hot water.
Boiling Point: 366.4°C at 760 mmHg
Melting Point: 240 ºC
Flash Point: 366.4 °C at 760 mmHg
Solubility: Slightly soluble (33 g/l) (25 º C),
Color/Form: Not determined
Solubility: Not determined
Density: 1.596±0.06 g/cm3 (20 ºC 760 Torr),

N-Carbamoyl-DL-aspartic Acid Security Information

WGK Germany：3
Safety Instruction： S24/25
Hazard Statement： H302-H315-H319-H335
Storage Condition：0-10°C
Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.

N-Carbamoyl-DL-aspartic Acid Customs Data

HS CODE：2924199090
Customs Data：

China Customs Code:
2924199090

Overview:

2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Carbamoyl-DL-aspartic Acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0067YA-1g	2-Ureidosuccinic acid	923-37-5	>98.0%(T)	1g	$43.00	2024-04-20
A2B Chem LLC	AC89442-1g	N-Carbamoyl-dl-aspartic acid	923-37-5	98%	1g	$18.00	2024-07-18
Aaron	AR00686M-1g	2-Ureidosuccinic acid	923-37-5	98%	1g	$6.00	2024-07-18
abcr	AB114569-1 g	Carbamoyl-DL-aspartic acid, 98% (H2NCO-DL-Asp-OH); .	923-37-5	98%	1g	€66.70
Ambeed	A220289-100g	2-Ureidosuccinic acid	923-37-5	95%	100g	$95.0
ChemScence	CS-0099507-100mg	N-\u200bCarbamoyl-\u200bDL-\u200baspartic acid	923-37-5	>97.0%	100mg	$50.0	2022-04-26
Cooke Chemical	A7604758-1ml	N-Carbamoyl-DL-asparticAcid	923-37-5	10mMinDMSO	1ml	RMB 159.20	2023-09-07
Enamine	EN300-30856-0.05g	2-(carbamoylamino)butanedioic acid	923-37-5		0.05g	$19.0	2023-08-31
eNovation Chemicals LLC	D129490-1g	CARBAMOYL-DL-ASPARTICACID	923-37-5	97%	1g	$200	2022-09-04
MedChemExpress	HY-128425-10mM*1 mL in DMSO	N-Carbamoyl-DL-aspartic acid	923-37-5	98.86%	10mM*1 mL in DMSO	￥495

N-Carbamoyl-DL-aspartic Acid Synthesis

Synthetic Circuit 1

617-45-8

590-55-6

923-37-5

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Water ; 16 h, pH 8, 60 °C

Reference

: A Nonenzymatic Analog of Pyrimidine Nucleobase Biosynthesis

Yi, Jing; Kaur, Harpreet; Kazone, Wahnyalo; Rauscher, Sophia A.; Gravillier, Louis-Albin; et al, Angewandte Chemie, 2022, 61(23),

Synthetic Circuit 2

661-20-1

617-45-8

923-37-5

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Water

Reference

: Synthesis of orotic acid from aspartic acid

Nyc, Joseph F.; Mitchell, Herschel K., Journal of the American Chemical Society, 1947, 69, 1382-4

Synthetic Circuit 3

110-16-7

57-13-6

923-37-5

Reaction Conditions

1.1 Solvents: Water
1.2 Reagents: Hydrogen , Oxygen

Reference

: On the role of urea in chemical evolution of biomolecules. Part II. Flame-induced addition of urea to unsaturated carboxylic acids

Terasaki, Masanori; Nomoto, Shinya; Mita, Hajime; Shimoyama, Akira, Bulletin of the Chemical Society of Japan, 2002, 75(4), 855-856

Synthetic Circuit 4

923-37-5

Reaction Conditions

Reference

: Ureidosuccinic acid

, Switzerland, , ,

Synthetic Circuit 5

923-37-5

Reaction Conditions

Reference

: Rearrangement of maleuric acid

O'Murchu, C., Chimia, 1975, 29(12), 506-7

Synthetic Circuit 6

923-37-5

Reaction Conditions

Reference

: Calcium DL-carbamoyl aspartate having neurosedative activity

, France, , ,

Synthetic Circuit 7

923-37-5

Reaction Conditions

Reference

: N-Carbamoylaspartic acid basic α-amino acid salts

, United Kingdom, , ,

N-Carbamoyl-DL-aspartic Acid Raw materials

N-Carbamoyl-DL-aspartic Acid Preparation Products

N-Carbamoyl-DL-aspartic Acid (923-37-5)

N-Carbamoyl-DL-aspartic Acid Suppliers

J&K Scientific

Audited Supplier

(CAS:923-37-5)

MR./MRS.:ZHAI XIAN SHENG

Phone:18210857532

Email:xiangyang.zhai@jk-sci.com

HU BEI YONG KUO Technology Co., Ltd.

Audited Supplier

(CAS:923-37-5)

MR./MRS.:SUN YAO

Phone:18064098002

Email:1248580055@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:923-37-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:923-37-5)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:923-37-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

N-Carbamoyl-DL-aspartic Acid Related Literature

1. Formation of N-carbamoylaspartic acid and its cyclisation to orotic acid

Michael J. Bruce,Anthony R. Butler,Kate V. Russell J. Chem. Soc. Perkin Trans. 2 1994 319
2. Exploring the effects of Gastrodia elata Blume on the treatment of cerebral ischemia-reperfusion injury using UPLC-Q/TOF-MS-based plasma metabolomics

Dongxu Wang,Qi Wang,Renhao Chen,Shinlin Yang,Zhifeng Li,Yulin Feng Food Funct. 2019 10 7204
3. Muscle characteristics comparison and targeted metabolome analysis reveal differences in carcass traits and meat quality of three pig breeds

Bo Song,Yating Cheng,Md. Abul Kalam Azad,Sujuan Ding,Kang Yao,Xiangfeng Kong Food Funct. 2023 14 7603
4. Novel three-component coupling reaction of carbodiimide, methyl hydrogen maleate, and an alcohol or amine: synthesis of N-carbamoylaspartic acid derivatives

Keiki Kishikawa,Wongsiri Sankhavasi,Kazumi Yoshizaki,Shigeo Kohmoto,Makoto Yamamoto,Kazutoshi Yamada J. Chem. Soc. Perkin Trans. 1 1994 1205
5. Contents pages

J. Chem. Soc. Perkin Trans. 1 1994 P073
6. Contents pages

J. Chem. Soc. Perkin Trans. 2 1994 P001
7. Contents pages

J. Chem. Soc. Perkin Trans. 2 1994 P001
8. Different effects of soybean protein and its derived peptides on the growth and metabolism of Bifidobacterium animalis subsp. animalis JCM 1190

Wenhui Li,He Li,Yinxiao Zhang,Lijuan He,Chi Zhang,Xinqi Liu Food Funct. 2021 12 5731
9. Contents pages

J. Chem. Soc. Perkin Trans. 2 1994 P013
10. Thorpe–Ingold effects in cyclizations to five-membered and six-membered rings containing planar segments. The rearrangement of N(1)-alkyl-substituted dihydroorotic acids to hydantoinacetic acids in base

Jose Kaneti,Anthony J. Kirby,Asen H. Koedjikov,Ivan G. Pojarlieff Org. Biomol. Chem. 2004 2 1098

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 923-37-5 (N-Carbamoyl-DL-aspartic Acid)

N-Carbamoyl-DL-aspartic Acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

N-Carbamoyl-DL-aspartic Acid Security Information

N-Carbamoyl-DL-aspartic Acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

N-Carbamoyl-DL-aspartic Acid Price

N-Carbamoyl-DL-aspartic Acid Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

N-Carbamoyl-DL-aspartic Acid Raw materials

N-Carbamoyl-DL-aspartic Acid Preparation Products

N-Carbamoyl-DL-aspartic Acid Suppliers

N-Carbamoyl-DL-aspartic Acid Related Literature

Related Categories

923-37-5 (N-Carbamoyl-DL-aspartic Acid) Related Products